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Compound of Interest

Compound Name: Dihydroxymaleic acid

Cat. No.: B1505802

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydroxymaleic acid (CAS 526-84-1), systematically known as (2Z)-2,3-dihydroxy-2-
butenedioic acid, is an organic compound with potential applications in various scientific fields.
This technical guide provides a comprehensive overview of its physicochemical properties,
synthesis, and known biological activities. Detailed experimental protocols and structured data
presentation are included to facilitate its use in research and development.

Physicochemical Properties

Dihydroxymaleic acid is a white crystalline solid.[1] It is often found as a dihydrate and its
agueous solutions are known to be unstable.[2] Key physicochemical data are summarized in
the table below for easy reference.
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Property Value Source(s)
Molecular Formula CaHaOs [3114]
Molecular Weight 148.07 g/mol [3][4]
Melting Point Decomposes at 155°C [3]
Boiling Point 387.3 £42.0 °C at 760 mmHg [3]

White crystalline solid, often as
Appearance ] [1112]

a dihydrate

Slightly soluble in cold water,
Solubility ether, and acetic acid; more [2]

soluble in alcohol.[2]

pKa Data not available
CAS Number 526-84-1 [2]
Synthesis

The primary method for the synthesis of dihydroxymaleic acid is through the oxidation of
tartaric acid.[2][5] This reaction is historically significant and was first reported by H.J.H.
Fenton.[5] The process typically involves the use of Fenton's reagent, which is a solution of
hydrogen peroxide and an iron(ll) salt that generates hydroxyl radicals.[5]

Experimental Protocol: Synthesis via Oxidation of
Tartaric Acid

While detailed modern protocols are not readily available in the literature, the classical
synthesis can be outlined based on historical accounts. This protocol should be considered a
general guideline and may require optimization.

Materials:
e L-(+)-tartaric acid

e Ferrous sulfate (FeSOa4)
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Hydrogen peroxide (H20:2) (30% solution)
Distilled water
Ethanol (for purification)

Barium carbonate or calcium carbonate (for neutralization and precipitation)

Procedure:

Reaction Setup: Dissolve a known amount of L-(+)-tartaric acid in distilled water in a reaction
vessel.

Catalyst Addition: Add a catalytic amount of ferrous sulfate to the tartaric acid solution and
stir until dissolved.

Oxidation: Slowly add hydrogen peroxide solution dropwise to the reaction mixture while
maintaining a controlled temperature (e.g., using an ice bath). The reaction is exothermic.
The addition rate should be controlled to prevent excessive heat generation.

Neutralization and Precipitation: After the reaction is complete (indicated by the cessation of
gas evolution or a color change), neutralize the excess acid by carefully adding a base such
as barium carbonate or calcium carbonate. This will precipitate the dihydroxymaleic acid as
its corresponding salt.

Isolation of the Free Acid: Filter the precipitate and wash it with cold water. To obtain the free
acid, the salt is then treated with a stoichiometric amount of a strong acid (e.g., sulfuric acid)
to precipitate the less soluble barium or calcium sulfate, leaving dihydroxymaleic acid in
the solution.

Purification: The resulting solution containing dihydroxymaleic acid can be concentrated
under reduced pressure. The crude product can be purified by recrystallization from a
suitable solvent, such as ethanol.

Logical Workflow for Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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